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Compound of Interest

Compound Name: Photoclick sphingosine

Cat. No.: B3026149 Get Quote

This guide provides crucial safety, handling, and disposal procedures for photoclick
sphingosine, a photoreactive and clickable analog of sphingosine used by researchers to

study sphingolipid metabolism and interactions. Adherence to these protocols is vital for

ensuring laboratory safety and environmental protection.

Immediate Safety and Handling
Photoclick sphingosine is classified as a flammable solid that can cause skin and serious eye

irritation.[1] Therefore, strict safety measures are required during handling.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side-shields.[1]

Hand Protection: Use chemical-resistant protective gloves.[1]

Body Protection: Wear an impervious laboratory coat.[1]

Respiratory Protection: Use a suitable respirator, especially when handling the powder form

to avoid dust formation.[1]

Handling Protocols:

Work in a well-ventilated area, preferably within a chemical fume hood, to prevent inhalation

of dust or aerosols.[1]
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Avoid all direct contact with skin and eyes.[1]

Keep the compound away from heat, sparks, open flames, and other ignition sources.[1]

Wash hands thoroughly after handling.[1]

Ensure a safety shower and eye wash station are readily accessible.[1]

Chemical and Safety Data
The following table summarizes key quantitative and safety information for photoclick
sphingosine.

Property Value Source(s)

CAS Number 1823021-14-2 [1][2][3]

Molecular Formula C₁₉H₃₃N₃O₂ [1][2]

Molecular Weight 335.48 g/mol [1]

Appearance Solid / Powder

GHS Hazard Statements

H228: Flammable solidH315:

Causes skin irritationH319:

Causes serious eye irritation

[1]

Storage Temperature -20°C [3]

Solubility Soluble in Ethanol [2][4]

Step-by-Step Disposal Procedures
Photoclick sphingosine must be treated as hazardous chemical waste. It should never be

disposed of down the drain or in regular municipal trash.[5]

Waste Collection
Segregate waste into liquid and solid streams immediately at the point of generation.

Liquid Waste (e.g., unused solutions, contaminated solvents):
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Collect all liquid waste containing photoclick sphingosine in a designated, leak-proof,

and chemically compatible container. Since it is often dissolved in ethanol, ensure the

container is suitable for flammable organic waste.[5]

Keep the container securely closed when not in use.

Solid Waste (e.g., contaminated pipette tips, vials, gloves, absorbent materials):

Place all contaminated solid materials into a designated, sealable hazardous waste bag or

container.[5]

Do not mix with non-hazardous lab trash.

Labeling
Proper labeling is critical for safety and compliance.

Clearly label all waste containers with the words "Hazardous Waste".[5]

Identify the contents fully. For example: "Photoclick Sphingosine Waste in Ethanol" for

liquids or "Solid Waste contaminated with Photoclick Sphingosine" for solids.[5]

Include the approximate concentration and volume of the chemical.[5]

Add the date of waste accumulation and the name of the principal investigator or laboratory.

[5]

Storage
Store sealed hazardous waste containers in a designated, secure, and well-ventilated area.

Store containers away from incompatible materials, heat, and ignition sources.[1][5]

Final Disposal
Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.[5]

Follow all institutional guidelines for waste accumulation time limits and pickup procedures.
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Emergency Plan: Accidental Spills
In the event of a spill, prioritize personal and environmental safety.

Evacuate and Alert: Evacuate non-essential personnel from the immediate area. Alert

colleagues and your lab supervisor.

Wear Full PPE: Before cleaning, don all required PPE, including a respirator, safety goggles,

lab coat, and chemical-resistant gloves.[1]

Contain Spill: Prevent the spill from spreading further.[1]

Absorb Liquid: For solutions, cover the spill with an inert absorbent material such as

vermiculite, sand, or a commercial chemical spill kit.[1][5]

Collect Waste: Carefully collect the absorbed material and any contaminated solids (e.g.,

broken glass) and place them into a sealable, labeled hazardous waste container.[5]

Decontaminate Area: Clean the spill area and any affected equipment by scrubbing with

alcohol.[1] All cleaning materials (wipes, gloves) must be disposed of as hazardous solid

waste.[5]

Disposal Workflow
The following diagram illustrates the procedural flow for the safe management and disposal of

photoclick sphingosine waste.
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Caption: Logical workflow for the safe disposal of photoclick sphingosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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